Cas no 1807101-61-6 (2,3-Bis(trifluoromethyl)-6-bromoanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-6-bromoanisole
• CAS No: 1807101-61-6
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4960353
• Update Time: 2025-10-30

2,3-Bis(trifluoromethyl)-6-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-bromoanisole

• Inchi： 1S/C9H5BrF6O/c1-17-7-5(10)3-2-4(8(11,12)13)6(7)9(14,15)16/h2-3H,1H3
• InChI Key： WRUKMMUYRQKDJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Bis(trifluoromethyl)-6-bromoanisole

2,3-Bis(trifluoromethyl)-6-bromoanisole: A Comprehensive Overview

2,3-Bis(trifluoromethyl)-6-bromoanisole (CAS No. 1807101-61-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the aromatic ring at positions 2 and 3, along with a bromine substituent at position 6. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2,3-Bis(trifluoromethyl)-6-bromoanisole involves a series of carefully controlled reactions. The starting material is typically an anisole derivative, which undergoes fluorination and bromination steps to introduce the trifluoromethyl and bromine groups. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the environmental footprint and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of 2,3-Bis(trifluoromethyl)-6-bromoanisole is in the development of advanced materials. The trifluoromethyl groups contribute to high thermal stability and chemical resistance, making this compound suitable for use in high-performance polymers and coatings. Additionally, its electronic properties make it a promising candidate for applications in optoelectronics and semiconductors. Recent studies have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs), where its ability to emit light at specific wavelengths could enhance device efficiency.

In the pharmaceutical industry, 2,3-Bis(trifluoromethyl)-6-bromoanisole has shown promise as an intermediate in drug design. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, researchers have utilized this compound to develop inhibitors for certain enzymes involved in cancer progression. The trifluoromethyl groups contribute to enhanced metabolic stability, while the bromine substituent provides sites for further functionalization.

Recent research has also focused on the environmental impact of 2,3-Bis(trifluoromethyl)-6-bromoanisole. Studies have shown that its degradation products are non-toxic and do not persist in the environment, making it a safer alternative to traditional compounds used in similar applications. This has led to increased interest in its use in sustainable chemistry practices.

In conclusion, 2,3-Bis(trifluoromethyl)-6-bromoanisole (CAS No. 1807101-61-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing technology and medicine is expected to grow significantly.